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Compound of Interest

Compound Name: Allyl phenyl sulfide

Cat. No.: B1266259

Allyl Phenyl Sulfide: A Physicochemical
Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the key physicochemical properties of allyl
phenyl sulfide, a compound of interest in various research and development applications.

Core Molecular Information

Allyl phenyl sulfide is an organic sulfur compound with a distinct molecular structure. Its
fundamental properties, including molecular weight and formula, are crucial for experimental
design, quantitative analysis, and computational modeling.

Table 1: Molecular Properties of Allyl Phenyl Sulfide
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Property Value
Molecular Formula CoH1oS[1][2][3]]4]
Molecular Weight 150.24 g/mol [1][2]

(Allylthio)benzene, (2-Propen-1-
Alternate Names i
ylthio)benzene[2]

CAS Number 5296-64-0[2][3]

The molecular formula, CeH10S, indicates that each molecule of allyl phenyl sulfide is
composed of nine carbon atoms, ten hydrogen atoms, and one sulfur atom.[1][2][3][4] The
molecular weight is approximately 150.241 g/mol .[3][4][5]

Experimental Considerations

Due to the scope of this document, detailed experimental protocols are not provided. However,
the determination of molecular weight and formula for a compound like allyl phenyl sulfide is
typically achieved through a combination of mass spectrometry and elemental analysis.

Mass Spectrometry: This technigue provides a precise mass-to-charge ratio, which directly
corresponds to the molecular weight of the compound.

Elemental Analysis: This method determines the percentage composition of each element
(carbon, hydrogen, sulfur) in the compound, which is then used to derive the empirical and
molecular formulas.

Logical Relationship of Molecular Properties

The relationship between the elemental composition, molecular formula, and molecular weight
is a cornerstone of chemical characterization.

Comparison with Calculation from
Mass Spec Data > Molecular Formula Atomic Weights > Molecular Weight
(CoH10S) (150.24 g/mol)

Elemental Composition | _Calculation _
(%C, %H, %S)

Empirical Formula
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Caption: Workflow for determining molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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